Cas no 60083-13-8 (4'-Chloro-2,5-dichloro-3'-methoxy-biphenyl)
4'-Chloro-2,5-dichloro-3'-methoxy-biphenyl Chemical and Physical Properties
Names and Identifiers
-
- 4'-Chloro-2,5-dichloro-3'-methoxy-biphenyl
-
- Inchi: 1S/C13H9Cl3O/c1-17-13-6-8(2-4-12(13)16)10-7-9(14)3-5-11(10)15/h2-7H,1H3
- InChI Key: SZMJNAMGUCJNAW-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1C1C=CC(=C(C=1)OC)Cl)Cl
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 249
- XLogP3: 5.6
- Topological Polar Surface Area: 9.2
4'-Chloro-2,5-dichloro-3'-methoxy-biphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011010352-250mg |
4'-Chloro-2,5-dichloro-3'-methoxy-biphenyl |
60083-13-8 | 97% | 250mg |
$489.60 | 2023-09-01 | |
| Alichem | A011010352-500mg |
4'-Chloro-2,5-dichloro-3'-methoxy-biphenyl |
60083-13-8 | 97% | 500mg |
$839.45 | 2023-09-01 | |
| Alichem | A011010352-1g |
4'-Chloro-2,5-dichloro-3'-methoxy-biphenyl |
60083-13-8 | 97% | 1g |
$1445.30 | 2023-09-01 |
4'-Chloro-2,5-dichloro-3'-methoxy-biphenyl Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 4'-Chloro-2,5-dichloro-3'-methoxy-biphenyl
Recent Advances in the Study of 4'-Chloro-2,5-dichloro-3'-methoxy-biphenyl (CAS: 60083-13-8): A Comprehensive Research Brief
The compound 4'-Chloro-2,5-dichloro-3'-methoxy-biphenyl (CAS: 60083-13-8) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its synthesis, biological activity, and potential as a scaffold for drug development. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting key advancements and future directions.
One of the most notable developments in the study of 4'-Chloro-2,5-dichloro-3'-methoxy-biphenyl is its role as an intermediate in the synthesis of bioactive molecules. Researchers have successfully utilized this compound in the development of novel kinase inhibitors, which show promise in targeting cancer-related pathways. The biphenyl core structure, combined with the chloro and methoxy substituents, provides a versatile platform for chemical modifications, enabling the creation of derivatives with enhanced selectivity and potency.
In addition to its synthetic utility, recent pharmacological studies have investigated the compound's potential as an anti-inflammatory and antimicrobial agent. Preliminary in vitro assays have demonstrated that 4'-Chloro-2,5-dichloro-3'-methoxy-biphenyl exhibits moderate inhibitory activity against certain bacterial strains and inflammatory markers. These findings suggest that further optimization of the compound's structure could lead to the development of new therapeutic agents for treating infections and inflammatory diseases.
Another area of interest is the compound's environmental impact and biodegradability. Given the increasing concern over persistent organic pollutants (POPs), researchers have conducted studies to assess the environmental fate of 4'-Chloro-2,5-dichloro-3'-methoxy-biphenyl. Results indicate that the compound undergoes slow degradation under natural conditions, highlighting the need for sustainable synthesis methods and proper disposal protocols to minimize ecological risks.
Looking ahead, the future of 4'-Chloro-2,5-dichloro-3'-methoxy-biphenyl research lies in the exploration of its mechanism of action and the development of targeted derivatives. Advances in computational chemistry and molecular modeling are expected to play a pivotal role in elucidating the compound's interactions with biological targets, thereby guiding the design of more effective and safer analogs. Collaborative efforts between academia and industry will be crucial in translating these discoveries into clinically relevant applications.
In conclusion, the study of 4'-Chloro-2,5-dichloro-3'-methoxy-biphenyl (CAS: 60083-13-8) continues to evolve, with recent research shedding light on its multifaceted potential in drug discovery, environmental science, and beyond. As our understanding of this compound deepens, it is poised to make significant contributions to the advancement of chemical biology and pharmaceutical sciences.
60083-13-8 (4'-Chloro-2,5-dichloro-3'-methoxy-biphenyl) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)